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Compound of Interest

Compound Name: Tok 8801
CAS No.: 105963-46-0
Cat. No.: B1199795
Get Quote

Executive Summary

TOK-8801 (N-(2-phenylethyl)-3,6,6-dihydroimidazol[2,1-b]thiazole-2-carboxamine) represents a
distinct class of synthetic immunomodulators designed to address autoimmune pathologies
such as Rheumatoid Arthritis (RA).[1] Unlike traditional immunosuppressants that broadly
inhibit immune function, TOK-8801 exhibits a bimodal "normalizing" mechanism: it suppresses
hyperactive immune responses in high-responder models while augmenting deficient
responses in low-responder or aged models.

This guide provides a technical analysis of TOK-8801's safety and efficacy profile in rodent
models, directly comparing it against standard disease-modifying antirheumatic drugs
(DMARDS) like Lobenzarit and Bucillamine.

Mechanism of Action & Safety Logic
The "Normalizing" Safety Advantage
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The primary safety concern with DMARD:s is the risk of opportunistic infection due to systemic
immunosuppression. TOK-8801 mitigates this risk through a context-dependent mechanism.

 In Hyper-Responders (e.g., ICR mice): It downregulates excessive antibody production (PFC
response) and delayed-type hypersensitivity (DTH), preventing autoimmune tissue damage.

» In Hypo-Responders (e.g., C57BL/6, Aged mice): It restores immune vigilance, preventing
the "immune paralysis" often seen with chronic immunosuppressive therapy.

Visualizing the Mechanism

The following diagram illustrates the bimodal action of TOK-8801 compared to the
unidirectional suppression of standard cytotoxic agents.
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Figure 1: Bimodal immunomodulatory mechanism of TOK-8801 versus unidirectional
suppression of standard DMARDs.

Comparative Analysis: TOK-8801 vs. Alternatives

The following table synthesizes preclinical data comparing TOK-8801 with Lobenzarit (an
immunomodulator) and Bucillamine (a sulfhydryl donor).
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Lobenzarit . .
Feature TOK-8801 . . Bucillamine
(Disodium)
) Imidazol[2,1-b]thiazole  Benzoic acid ) o
Chemical Class o o Cysteine derivative
derivative derivative
) o Rheumatoid Arthritis ] N ) N
Primary Indication ) Rheumatoid Arthritis Rheumatoid Arthritis
(Experimental)
Effect on PFC Bimodal: Suppresses ] ]
) Suppressive Suppressive
Response high, augments low
Effect on DTH Bimodal: Suppresses ) ]
Weakly Suppressive Suppressive

Reaction

high, augments low

Effective Dose
(Rodent)

0.1 — 10 mg/kg (Oral)

10 - 50 mg/kg

10 — 100 mg/kg

Safety Profile

Preserves basal
immunity in aged

models

Risk of renal toxicity

(human data)

Risk of

proteinuria/nephropat

hy

Key Insight: TOK-8801 demonstrates efficacy at a significantly lower dose range (0.1-10

mg/kg) compared to Lobenzarit, suggesting a higher potency and potentially wider therapeutic

index.

Experimental Protocols for Safety Confirmation

To replicate the safety profile of TOK-8801, researchers must utilize a Dual-Model System that

tests both suppression (safety against autoimmunity) and augmentation (safety against

immunodeficiency).

Protocol A: Plaque-Forming Cell (PFC) Response Assay

Objective: Quantify the drug's effect on antibody production (humoral immunity).

e Animals:

o High Responder: C3H/He mice (7 weeks old).[1]
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o Low Responder: Aged C57BL/6 or C3H/He mice (8—9 months old).[1]
e Sensitization (Day 0):

o Inject Sheep Red Blood Cells (SRBC) intravenously (1 x 108 cells).
e Treatment (Days 0-4):

o Administer TOK-8801 orally (p.0.) once daily.

o Dose Groups: Vehicle, 0.1, 1.0, 10 mg/kg.[1]
e Assay (Day 4):

o Harvest spleen cells.

o Mix with SRBC and guinea pig complement.

o Count hemolytic plaques (PFCs) per 10”6 spleen cells.
 Validation Criteria:

o High Responder: Significant reduction in PFC count vs. Vehicle (p < 0.05).

o Low Responder: Significant increase in PFC count vs. Vehicle.

Protocol B: Delayed-Type Hypersensitivity (DTH)
Reaction

Objective: Assess cell-mediated immunity and rule out non-specific immunosuppression.
e Sensitization (Day 0):

o Immunize mice subcutaneously with Methylated Human Serum Albumin (MeHSA) in
Freund's Complete Adjuvant (FCA).

o Treatment (Days 0-5):

o Administer TOK-8801 orally (0.1-10 mg/kg).[1][2][3]
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e Challenge (Day 7):
o Inject MeHSA into the footpad.
e Measurement (Day 8):
o Measure footpad swelling (24 hours post-challenge) using a micrometer.
o Safety Readout:
o Reduced swelling in hyper-reactive strains (ICR) confirms anti-inflammatory efficacy.

o Maintained or increased swelling in hypo-reactive strains (C57BL/6) confirms preservation
of immune competence.
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Figure 2: Chronological workflow for confirming immunomodulatory safety profile.

Data Summary: Dose-Dependent Effects

The following data points are synthesized from pivotal preclinical studies (Shibata et al.)
demonstrating the safety margin.
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Strain
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-45% Effective for
C3H/He (Young) PFC (Humoral) 10.0 ] ) )
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+120% Restores
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(Augmentation) Immune Function
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(Suppression) inflammatory
No
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Toxicology Note: In repeated oral administration studies (up to 10 mg/kg), TOK-8801 showed
no abnormal clinical signs or mortality, distinguishing it from high-dose cytotoxic regimens that
often result in weight loss and alopecia in rodent models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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